Cas no 359-83-1 (Pentazocine)

• Product Name: Pentazocine
• CAS No: 359-83-1
• MF: C₁₉H₂₇NO
• MW: 285.42378
• CID: 305442
• PubChem ID: 441278
• Update Time: 2024-02-29

Pentazocine Chemical and Physical Properties

Names and Identifiers

• Pentazocine
• Pentazocine solution
• 2-(3,3-Dimethylallyl)-2',2'-hydroxy-5,9-dimethyl-6,7
• 2-(3,3-Dimethylallyl)cyclazocine
• 2,6-Methano-3-benzazocin-8-ol, 1,2,3,4,5,6-hexahydro-6,11-dimethyl-3-(3-methyl-2-butenyl)-
• 2,6-Methano-3-benzazocin-8-ol, 1,2,3,4,5,6-hexahydro-6,11-dimethyl-3-(3-methyl-2-butenyl)-, (2α,6α,11R*)-
• 2-Dimethylallyl-5,9-dimethyl-2'-hydroxybenzomorphan
• dl-pentazocine
• Fortalgesic
• Fortalin
• Fortral
• II-C-2
• NIH 7958
• Pentazocin
• Sosigon
• Talwin
• Win 20228

Computed Properties

• Exact Mass: 285.20941
• Monoisotopic Mass: 285.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.0104 (rough estimate)
• Melting Point: 145.4-147.20C
• Boiling Point: 427.85°C (rough estimate)
• Flash Point: 9℃
• Refractive Index: 1.5180 (estimate)
• Solubility: DMSO: >10mg/mL
• PSA: 23.47
• LogP: log Kow= 3.31

Pentazocine Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 22-39/23/24/25-23/24/25-11
• Safety Instruction： 7-16-36/37-45
• RTECS：PB8750000
• Hazardous Material Identification：
• Toxicity：LD50 s.c. in male rats: 175±36 mg/kg (Goldenthal)
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans 2,6-dimethyl-3-benzazocines